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Compound of Interest

Compound Name: 3-Phenoxyaniline

Cat. No.: B129670 Get Quote

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of

personnel and the protection of the environment. This document provides essential safety and

logistical information for the proper disposal of 3-Phenoxyaniline, a compound frequently used

in pharmaceutical research and development.

I. Understanding the Hazards
3-Phenoxyaniline is classified as a hazardous substance. It is harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to strict safety

protocols is mandatory when handling this chemical.

II. Personal Protective Equipment (PPE)
When handling 3-Phenoxyaniline, especially during disposal procedures, the following

personal protective equipment is required:

Gloves: Chemical-resistant gloves are necessary to prevent skin contact.

Eye Protection: Safety goggles or a face shield must be worn.

Lab Coat: A lab coat or other protective clothing is required to prevent contamination of

personal clothing.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid the inhalation of dust or vapors. A dust mask of type

N95 (US) or equivalent is recommended.[2]

III. Step-by-Step Disposal Procedure
The recommended and primary method for the disposal of 3-Phenoxyaniline is through a

licensed and approved hazardous waste disposal company.[4][5][6]

Segregation: Keep waste 3-Phenoxyaniline separate from other chemical waste streams to

prevent potentially hazardous reactions.[6]

Containerization:

Place the waste in a clearly labeled, sealed, and appropriate container.[6][7] The container

should be in good condition and not leaking.

Do not fill liquid waste containers to more than 75% capacity to allow for vapor expansion.

[7]

For solid waste, use sturdy, chemically inert containers.[7]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "3-
Phenoxyaniline," and any other identifiers required by your institution and local regulations.

[6][7]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous

waste accumulation area.[1][5][6]

Keep the container tightly closed.[1][4][5]

Store away from incompatible materials, such as oxidizing agents.[1]

Professional Disposal: Arrange for the collection and disposal of the waste by a certified

hazardous waste management company.[6] Follow all federal, state, and local regulations.[8]
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In the United States, this falls under the Resource Conservation and Recovery Act (RCRA)

regulations.[9][10][11]

IV. Alternative Disposal Method (Expert Use Only)
For small quantities, dissolution in a combustible solvent followed by incineration in a chemical

incinerator equipped with an afterburner and scrubber may be a viable option.[8] This

procedure should only be performed by trained personnel in a facility equipped for such

disposals.

V. Quantitative Data Summary
Property Value Reference

Molecular Formula C12 H11 N O [4]

Molecular Weight 185.23 g/mol [4]

Melting Point 41-44 °C (lit.) [2]

Boiling Point 329-330 °C (lit.) [2]

Specific Gravity 1.158 g/cm3 @ 20 °C [4]

Flash Point 113 °C (235.4 °F) - closed cup [2]

Water Solubility Slightly soluble [1]

Hazard Classifications

Acute Tox. 4 (Oral, Dermal,

Inhalation), Skin Irrit. 2, Eye

Irrit. 2, STOT SE 3

[2][3]

WGK (Germany)
WGK 3 (highly hazardous for

water)
[2]

VI. Disposal Workflow Diagram
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Figure 1: 3-Phenoxyaniline Disposal Workflow
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Caption: Disposal workflow for 3-Phenoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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